4-(3-cyclopropyl-2,4-dioxoimidazolidin-1-yl)-N-(2-methoxyethyl)piperidine-1-carboxamide
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Description
4-(3-cyclopropyl-2,4-dioxoimidazolidin-1-yl)-N-(2-methoxyethyl)piperidine-1-carboxamide is a useful research compound. Its molecular formula is C15H24N4O4 and its molecular weight is 324.381. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activity
4-(3-cyclopropyl-2,4-dioxoimidazolidin-1-yl)-N-(2-methoxyethyl)piperidine-1-carboxamide, due to its complex structure, serves as a potential precursor or structural motif in the synthesis of various biologically active compounds. For instance, similar structures have been synthesized and evaluated for their anti-inflammatory and analgesic properties, showing significant COX-2 inhibitory activity, which suggests a potential application in the development of anti-inflammatory drugs (Abu‐Hashem et al., 2020).
Antimicrobial Properties
Compounds with similar structural features have been studied for their antimicrobial properties. For example, fluoroquinolone-based thiazolidinones, which share a resemblance in their core structure, have shown promising antibacterial and antifungal activities (Patel & Patel, 2010). This highlights the potential of using such compounds as a basis for developing new antimicrobial agents.
Antitumor Activity
Compounds incorporating elements of the this compound structure have been synthesized and assessed for their antitumor properties. Notably, imidazotetrazines derivatives, similar in structure, have demonstrated curative activity against various leukemia types, suggesting a possible application in cancer therapy (Stevens et al., 1984).
Antimicrobial and Antifungal Activity
Novel thiazolidine-2,4-dione carboxamide derivatives, which share structural similarities, have been synthesized and showed varying degrees of antimicrobial and antifungal activity, particularly against Gram-negative bacteria and fungi. This indicates the compound's structure could be modified for specific antimicrobial applications (Alhameed et al., 2019).
Properties
IUPAC Name |
4-(3-cyclopropyl-2,4-dioxoimidazolidin-1-yl)-N-(2-methoxyethyl)piperidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H24N4O4/c1-23-9-6-16-14(21)17-7-4-11(5-8-17)18-10-13(20)19(15(18)22)12-2-3-12/h11-12H,2-10H2,1H3,(H,16,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XOFMTCKIEKRZMV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCNC(=O)N1CCC(CC1)N2CC(=O)N(C2=O)C3CC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H24N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.38 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.